Cas no 211940-27-1 (Thiazole,4-ethyl-2-ethynyl-)

• Product Name: Thiazole,4-ethyl-2-ethynyl-
• CAS No: 211940-27-1
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 242432
• PubChem ID: 45079285
• Update Time: 2025-04-19

Thiazole,4-ethyl-2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-ethyl-2-ethynyl-
• 4-Ethyl-2-ethynylthiazole
• 4-Ethyl-2-ethynyl-1,3-thiazole
• 211940-27-1
• SCHEMBL11932710
• EN300-7206178

• Inchi： 1S/C7H7NS/c1-3-6-5-9-7(4-2)8-6/h2,5H,3H2,1H3
• InChI Key： SBERZVWMSWGSCK-UHFFFAOYSA-N
• SMILES： S1C(C#C)=NC(=C1)CC

Computed Properties

• Exact Mass: 137.03001
• Monoisotopic Mass: 137.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 12.89